Cas no 60003-02-3 (1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol)

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a structured triglyceride featuring a unique fatty acid composition, combining two 13(Z)-docosenoyl (erucic acid) groups at the sn-1 and sn-2 positions and an oleoyl group at the sn-3 position. This configuration imparts distinct physicochemical properties, including controlled melting behavior and enhanced stability, making it suitable for specialized lipid applications. Its rac-glycerol backbone ensures compatibility with enzymatic processes, while the unsaturated fatty acid chains contribute to fluidity and functional versatility. This compound is particularly valuable in research and industrial settings for studying lipid metabolism, emulsion systems, and as a precursor for tailored lipid formulations. Its defined structure allows for precise reproducibility in experimental and production contexts.

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol structure

60003-02-3 structure

Product name:1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

CAS No:60003-02-3

MF:C₆₅H₁₂₀O₆

MW:997.644721984863

CID:4762766

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

- CID 9545813
- 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol
- 13-Docosenoic acid, 1-[[(1-oxo-9-octadecenyl)oxy]methyl]-1,2-ethanediyl ester, (Z,Z,Z)- (9CI)
- (Z,Z,Z)-13-docosenoic acid, 1-[[(1-oxo-9-octadecenyl)oxy]methyl]-1,2-ethanediyl ester
- Inchi： 1S/C65H120O6/c1-4-7-10-13-16-19-22-25-28-30-32-34-37-40-43-46-49-52-55-58-64(67)70-61-62(60-69-63(66)57-54-51-48-45-42-39-36-27-24-21-18-15-12-9-6-3)71-65(68)59-56-53-50-47-44-41-38-35-33-31-29-26-23-20-17-14-11-8-5-2/h25-29,36,62H,4-24,30-35,37-61H2,1-3H3/b28-25-,29-26-,36-27-
- InChI Key： GZZYBPSYMRMTJW-OBVJRCHMSA-N
- SMILES： O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)C(COC(CCCCCCC/C=C\CCCCCCCC)=O)COC(CCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 71
Rotatable Bond Count: 61
Complexity: 1190
XLogP3: 26.7
Topological Polar Surface Area: 78.9

Experimental Properties

Density: 0.912±0.06 g/cm3(Predicted)
Boiling Point: 882.7±35.0 °C(Predicted)
Solubility: DMF: 10 mg/ml; Ethanol: 10 mg/ml; Ethanol:PBS(pH 7.2) (1:1): 0.5 mg/ml

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67808-5mg	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol	60003-02-3	98%	5mg	￥1848.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67808-10mg	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol	60003-02-3	98%	10mg	￥3156.00	2022-04-26
1PlusChem	1P01LJPQ-5mg	(Z,Z,Z)-13-docosenoic acid, 1-[[(1-oxo-9-octadecenyl)oxy]methyl]-1,2-ethanediyl ester	60003-02-3	≥98%	5mg	$215.00	2024-04-22
1PlusChem	1P01LJPQ-10mg	(Z,Z,Z)-13-docosenoic acid, 1-[[(1-oxo-9-octadecenyl)oxy]methyl]-1,2-ethanediyl ester	60003-02-3	≥98%	10mg	$351.00	2024-04-22
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67808-25mg	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol	60003-02-3	98%	25mg	￥6912.00	2022-04-26
1PlusChem	1P01LJPQ-1mg	(Z,Z,Z)-13-docosenoic acid, 1-[[(1-oxo-9-octadecenyl)oxy]methyl]-1,2-ethanediyl ester	60003-02-3	≥98%	1mg	$78.00	2024-04-22
1PlusChem	1P01LJPQ-25mg	(Z,Z,Z)-13-docosenoic acid, 1-[[(1-oxo-9-octadecenyl)oxy]methyl]-1,2-ethanediyl ester	60003-02-3	≥98%	25mg	$745.00	2024-04-22
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67808-1mg	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol	60003-02-3	98%	1mg	￥437.00	2022-04-26